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Compound of Interest

Compound Name: Dimethyl Succinate

Cat. No.: B031001 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

disposal of Dimethyl Succinate. Adherence to these guidelines is crucial for ensuring

laboratory safety and environmental protection.

Introduction
Dimethyl Succinate (CAS No. 106-65-0) is a colorless to light yellow liquid with a fruity, wine-

like odor.[1] It is utilized as a solvent in various applications, including paints, lacquers, and

varnishes, and serves as a chemical intermediate in the synthesis of pharmaceuticals,

agrochemicals, and perfumery products.[1][2] While it is a biodegradable ester with low

volatility, proper handling and disposal procedures are essential to mitigate potential hazards.

[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Dimethyl Succinate is presented in

Table 1. This data is essential for understanding its behavior under various laboratory

conditions.
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Property Value References

Molecular Formula C6H10O4 [3]

Molecular Weight 146.14 g/mol [4]

Appearance Colorless to light yellow liquid [1][3]

Odor Pleasant, ethereal, winey, fruity [1][2]

Melting Point 16 - 19 °C (61 - 66 °F)

Boiling Point 195 - 200 °C (383 - 392 °F) [1][3]

Flash Point 85 - 94 °C (185 - 201.2 °F) [3][5]

Density 1.117 g/mL at 25 °C [1][3]

Vapor Pressure 0.3 mmHg at 20 °C [3][5]

Solubility in Water 8.5 - 75 g/L at 20 °C [2][3]

Autoignition Temperature 365 °C (689 °F) [2][5]

Explosive Limits 1.0 - 8.5 % (V) [2][3]

Health and Safety Hazards
Dimethyl Succinate is classified as a combustible liquid and can cause serious eye irritation.

[6] It is also considered harmful to aquatic life.[6][7]

Hazard Statements:

H227: Combustible liquid.[6]

H319: Causes serious eye irritation.

H402: Harmful to aquatic life.[6]

H412: Harmful to aquatic life with long lasting effects.[7]

Precautionary Statements:
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P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.[7]

P264: Wash skin thoroughly after handling.

P273: Avoid release to the environment.[7]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P337 + P313: If eye irritation persists: Get medical advice/ attention.

P501: Dispose of contents/ container to an approved waste disposal plant.[6]

Experimental Protocols
Safe Handling Protocol
This protocol outlines the necessary steps for safely handling Dimethyl Succinate in a

laboratory setting.

Materials:

Dimethyl Succinate

Appropriate laboratory glassware

Chemical fume hood

Personal Protective Equipment (PPE):

Safety glasses with side-shields or chemical goggles[6][8]

Nitrile rubber gloves[6]

Laboratory coat
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Procedure:

Preparation:

Ensure a safety shower and eyewash station are readily accessible.

Work in a well-ventilated area, preferably within a chemical fume hood.[8][9]

Keep away from heat, sparks, open flames, and other ignition sources.[10]

Handling:

Wear appropriate PPE at all times.[8]

Avoid contact with skin and eyes.[8] In case of contact, rinse immediately and thoroughly

with water.

Avoid inhalation of vapor or mist.[8]

Use non-sparking tools to prevent ignition.[9]

Keep containers tightly closed when not in use.[8]

Storage:

Store in a cool, dry, well-ventilated area.[8][10]

Store below +30°C.[1][2]

Keep away from incompatible materials such as oxidizing agents, acids, bases, and

reducing agents.[1][3]

Store in original, tightly sealed containers.[8]
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Workflow for Safe Handling of Dimethyl Succinate

Preparation

Handling

Storage

Verify accessible safety shower and eyewash station

Work in a chemical fume hood

Remove ignition sources

Wear appropriate PPE (goggles, gloves, lab coat)

Avoid skin/eye contact and vapor inhalation

Use non-sparking tools

Keep containers closed

Store in a cool, dry, well-ventilated area

Keep away from incompatible materials

Store in original, sealed containers
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Caption: Workflow for the safe handling of Dimethyl Succinate.
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Spill Response Protocol
This protocol details the steps to be taken in the event of a Dimethyl Succinate spill.

Materials:

Spill kit containing:

Inert absorbent material (e.g., vermiculite, sand, earth)[8][10]

Sealable waste container

Appropriate PPE (as listed in 4.1)

Soap and water

Procedure:

Immediate Actions:

Evacuate non-essential personnel from the spill area.[9]

Ensure adequate ventilation.[9]

Eliminate all sources of ignition.[6][9]

Containment and Cleanup:

Wear appropriate PPE.[8]

For small spills, absorb the liquid with inert material.[5][10]

For large spills, dike the spilled material to prevent spreading.[7]

Collect the absorbed material and place it into a suitable, labeled, and sealed container for

disposal.[5][8]

Decontamination:
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Wash the spill area with soap and water.[5]

Dispose of contaminated clothing and cleaning materials as hazardous waste.

Logical Flow for Dimethyl Succinate Spill Response

Immediate Actions

Containment & Cleanup

Decontamination

Spill Occurs

Evacuate area

Ensure ventilation

Eliminate ignition sources

Wear PPE

Absorb/Dike spill

Collect waste in a sealed container

Clean spill area with soap and water

Dispose of contaminated materials as hazardous waste
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Click to download full resolution via product page

Caption: Logical flow for responding to a Dimethyl Succinate spill.

Disposal Protocol
Proper disposal of Dimethyl Succinate and its contaminated waste is critical to prevent

environmental harm.

General Guidelines:

The generation of waste should be avoided or minimized whenever possible.[6]

Do not dispose of Dimethyl Succinate down the drain or into the environment.[6]

All waste, including empty containers, should be treated as hazardous waste.[6][10]

Procedure:

Waste Collection:

Collect surplus and non-recyclable Dimethyl Succinate in a designated, labeled, and

sealed container.[6]

Collect contaminated materials (e.g., absorbent from spills, used gloves) in a separate,

appropriately labeled hazardous waste container.[6]

Disposal:

Dispose of all waste through a licensed and approved waste disposal company.[6]

Consult with local, state, and federal environmental regulations to ensure full compliance.

[10][11]

Incineration at an approved facility is a potential disposal method.[8]
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Decision Pathway for Dimethyl Succinate Disposal

Waste Collection

Disposal

Waste Generated (Dimethyl Succinate or Contaminated Material)

Collect in a designated, sealed, and labeled hazardous waste container

Segregate from other waste streams

Contact a licensed waste disposal company

Consult local, state, and federal regulations

Arrange for transport and final disposal (e.g., incineration)

Waste Properly Disposed
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Caption: Decision pathway for the proper disposal of Dimethyl Succinate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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